Cas no 99758-72-2 (Benzaldehyde, 2-(1,1-dimethylethyl)-4,5,6-trimethyl-3-nitro-)

• Product Name: Benzaldehyde, 2-(1,1-dimethylethyl)-4,5,6-trimethyl-3-nitro-
• CAS No: 99758-72-2
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 750090
• PubChem ID: 71332169
• Update Time: 2025-04-19

Benzaldehyde, 2-(1,1-dimethylethyl)-4,5,6-trimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(1,1-dimethylethyl)-4,5,6-trimethyl-3-nitro-
• 2-tert-butyl-4,5,6-trimethyl-3-nitrobenzaldehyde
• 99758-72-2
• DTXSID10760663

• Inchi： 1S/C14H19NO3/c1-8-9(2)11(7-16)12(14(4,5)6)13(10(8)3)15(17)18/h7H,1-6H3
• InChI Key： JOCXRNRYBKXVCI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=C(C)C(C)=C(C=O)C=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.9Ų